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Compound Name:
yl)methanol

Cat. No.: B1647399

For Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a privileged heterocyclic motif frequently found in natural products
and synthetic compounds with a wide range of biological activities. The introduction of an
amino group to this scaffold gives rise to aminobenzofurans, a class of compounds that has
demonstrated significant therapeutic potential in several key areas of drug discovery, including
neurodegenerative diseases and oncology. This technical guide provides an in-depth
exploration of the therapeutic promise of aminobenzofurans, focusing on their synthesis,
biological evaluation, and mechanisms of action.

Synthetic Strategies for Aminobenzofuran Scaffolds

The biological activity of aminobenzofuran derivatives is intrinsically linked to their substitution
patterns. Consequently, the development of efficient and versatile synthetic methodologies is
crucial for accessing structurally diverse libraries of these compounds for drug discovery
campaigns. Several strategies have been successfully employed for the synthesis of both 2-
aminobenzofuran and 3-aminobenzofuran cores.

A general workflow for the synthesis of aminobenzofuran derivatives often involves the initial
construction of the benzofuran ring system followed by the introduction or modification of the
amino functionality.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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